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Compound of Interest

Compound Name: Neptunium nitrate

Cat. No.: B1202614

Abstract: This document provides a comprehensive technical overview of the initial
characterization of Neptunium-237 (23’Np), the most stable and abundant isotope of neptunium.
As the first synthetic transuranic element, 2’Np is a significant byproduct of nuclear reactor
operations and plays a crucial role in both nuclear waste management and the production of
other isotopes.[1][2] This guide, intended for researchers, scientists, and professionals in drug
development, details its fundamental nuclear, physical, and chemical properties. It outlines key
experimental protocols for its separation, purification, and analysis, and presents its primary
production and decay pathways through structured diagrams.

Core Nuclear and Physical Properties

Neptunium-237 is a radioactive actinide metal with a silvery appearance.[1][2][3] It is a hard,
ductile element that tarnishes upon exposure to air.[1][3][4] Discovered in 1940 by Edwin
McMillan and Philip Abelson, it was the first transuranic element to be synthesized.[3][5] The
element exists in at least three allotropic forms: an alpha phase with an orthorhombic structure,
a beta phase with a tetragonal structure, and a gamma phase with a body-centered cubic
structure.[1][2]
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Property Value
Nuclear Properties

Atomic Number 93[2][3][4]
Mass Number 237[1][3]

Atomic Mass 237.04817 g/mol [6]
Half-Life 2.144 x 108 years[1][2][7]
Alpha (a) decay; very rare spontaneous
Decay Mode -
fission[2][8]
Nuclear Spin 5/2+[7]

Nuclear Quadrupole Moment

+3.886(6) barn[7]

Physical Properties

Density (a-phase)

~20.476 g/cm3[2]

Melting Point 639 °CJ[1]
Boiling Point 4174 °C[1]
Appearance Silvery metallic[1][2][3]

Chemical Properties

Neptunium is a highly reactive element.[2] Its chemical behavior is complex due to the range of

oxidation states it can exhibit, from +3 to +7, making it the heaviest actinide capable of losing

all its valence electrons in a stable compound.[2][3] In aqueous solutions, the +5 state is the

most stable, while the +4 state is generally preferred in solid compounds.[2] Powdered

neptunium is pyrophoric and can ignite spontaneously in air.[2][9]
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Property Description
Electron Configuration [Rn] 5f* 6dt 7s2[1][4]
Oxidation States +3, +4, +5, +6, +7[1][2][3]

Forms an oxide layer in air; reacts with steam

Reactivit
Y and acids.[2][3]

] ] Prone to hydrolysis and the formation of
lons in Solution o
coordination compounds.[2]

Production and Synthesis

Neptunium-237 is not found in significant quantities in nature and is primarily synthesized
artificially.[1][4] The vast majority is generated as a byproduct in conventional nuclear power
reactors through neutron irradiation of uranium.[1][5] The two main production pathways from
uranium isotopes are detailed below. One key pathway involves a fast neutron-induced (n, 2n)
reaction in uranium-238, while another involves successive neutron captures by uranium-235.
[71[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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